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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601 Get Quote

Application Notes and Protocols for 3-Heptene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-Heptene in

a laboratory setting. Adherence to these protocols is crucial to ensure personnel safety and

maintain the integrity of the chemical.

Physical and Chemical Properties
3-Heptene is a colorless, highly flammable liquid. It is a mixture of cis and trans isomers[1].

Understanding its physical and chemical properties is essential for safe handling and storage.
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Property Value Source

Molecular Formula C₇H₁₄ [2][3]

Molecular Weight 98.19 g/mol [2][3]

Appearance Clear, colorless liquid [1][2]

Boiling Point
94.35 °C @ 760.00 mm Hg

(estimated)
[4]

Melting Point -137 to -136.6 °C [5]

Flash Point -7.2 °C (19 °F) [4][6]

Density 0.702 g/mL at 20 °C [6]

Solubility in Water
31.08 mg/L @ 25 °C

(estimated)
[4]

Vapor Pressure
54.20 mmHg @ 25 °C

(estimated)
[4]

Safety and Hazards
3-Heptene is classified as a highly flammable liquid and vapor[2][7]. It may be fatal if

swallowed and enters the airways[2][7]. It is also a mild skin irritant, and high concentrations

may have narcotic effects[1][2].
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Hazard GHS Classification Precautionary Statements

Flammability Flammable Liquid 2
H225: Highly flammable liquid

and vapor[2][7]

Aspiration Hazard Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[2][7]

Skin Irritation Mild Irritant

P280: Wear protective

gloves/protective clothing/eye

protection/face protection[8]

Inhalation
Narcotic Effects at High

Concentrations

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Heptene to minimize exposure

and ensure safety.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Body Protection Flame-retardant lab coat.

Respiratory Protection

Use in a well-ventilated area or with a certified

chemical fume hood. If ventilation is inadequate,

use a NIOSH-approved respirator.

Experimental Protocols
4.1. Protocol for Dispensing 3-Heptene

This protocol outlines the steps for safely dispensing 3-Heptene for experimental use.
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Materials:

Stock container of 3-Heptene

Clean, dry, and appropriately labeled receiving vessel

Calibrated glass syringe or pipette

Chemical fume hood

Grounding straps

Procedure:

Ensure the chemical fume hood is functioning correctly.

Place all necessary equipment, including the stock container and receiving vessel, inside the

fume hood.

Ground the stock container and receiving equipment to prevent static discharge[8].

Wear all required PPE.

Carefully open the stock container of 3-Heptene.

Using a calibrated syringe or pipette, slowly draw the desired volume of 3-Heptene.

Dispense the liquid into the receiving vessel, ensuring the tip of the syringe or pipette is

close to the liquid surface to minimize splashing.

Securely cap both the stock container and the receiving vessel.

Wipe down any spills immediately with an inert absorbent material.

Dispose of contaminated materials as hazardous waste.

4.2. Protocol for Storage of 3-Heptene

Proper storage is critical to maintain the stability of 3-Heptene and prevent accidents.
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Procedure:

Store 3-Heptene in a tightly closed container in a dry and well-ventilated place[8].

The storage area should be kept cool[7][8].

Keep away from heat, sparks, open flames, and other sources of ignition[7][8].

Store in a flammable liquids storage cabinet.

Ensure the container is properly labeled with the chemical name and all relevant hazard

warnings.

Store under an inert gas for long-term stability.

4.3. Protocol for Disposal of 3-Heptene Waste

3-Heptene and any materials contaminated with it must be disposed of as hazardous waste.

Procedure:

Collect all 3-Heptene waste in a designated, properly labeled, and sealed container.

Do not mix 3-Heptene waste with other incompatible waste streams[9].

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated[9].

Arrange for disposal through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal company[10].

Never dispose of 3-Heptene down the drain or in regular trash[9].

Emergency Procedures
5.1. First Aid Measures
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Exposure First Aid

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention[8].

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation persists, call a

physician[8].

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur[8].

Ingestion

Do NOT induce vomiting[7]. Clean mouth with

water and drink plenty of water afterwards.

Immediately call a POISON CENTER or

doctor/physician[7][8].

5.2. Fire Fighting Measures

In case of fire, use CO₂, dry chemical, or foam for extinction[8].

Water spray may be used to cool closed containers[8].

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back[8].

Logical Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 3-
Heptene.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB23720&dnl=sd_-_1-Heptene_CAS_592-76-7_%28SB23720%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB23720&dnl=sd_-_1-Heptene_CAS_592-76-7_%28SB23720%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2529706&productDescription=3-HEPTENE+CIS+TRANS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b165601?utm_src=pdf-body
https://www.benchchem.com/product/b165601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 3-Heptene

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Flame-Retardant Lab Coat

2. Work in a Certified Chemical Fume Hood

3. Ground All Equipment

4. Dispense 3-Heptene

5. Store 3-Heptene Properly

After Use

6. Dispose of Waste

Generate Waste

Spill or Exposure Occurs

End

Follow Emergency Procedures
- First Aid

- Spill Containment

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 3-Heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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